Cas no 59518-69-3 (5,6-Dihydro-1,4-dioxine-2-carbaldehyde)

• Product Name: 5,6-Dihydro-1,4-dioxine-2-carbaldehyde
• CAS No: 59518-69-3
• MF: C₅H₆O₃
• MW: 114.099341869354
• CID: 338420
• PubChem ID: 4713459
• Update Time: 2025-05-26

5,6-Dihydro-1,4-dioxine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,6-Dihydro-1,4-dioxine-2-carbaldehyde
• 1,4-Dioxin-2-carboxaldehyde, 5,6-dihydro-
• 2,3-dihydro-1,4-dioxine-5-carbaldehyde
• 5,6-DIHYDRO-[1,4]DIOXINE-2-CARBALDEHYDE
• 5,6-dihydro-1,4-dioxine-2-carbaldehyde (SALTDATA: FREE)
• 2-Formyl-<1,4>diox-2-en
• 2-formyl-1,4-dioxene
• 5,6-Dihydro-1,4-dioxin-2-carbaldehyd
• 5,6-dihydro-1,4-dioxine-2-carbaldehyde, AldrichCPR
• BP-11061
• Z1198154290
• 59518-69-3
• FT-0713369
• AKOS000672821
• EN300-365324
• MFCD00622394
• DTXSID00405773
• BS-28949

• MDL： MFCD00622394
• Inchi： 1S/C5H6O3/c6-3-5-4-7-1-2-8-5/h3-4H,1-2H2
• InChI Key： GXZRZOIXFFDVTD-UHFFFAOYSA-N
• SMILES： O1C(C=O)=COCC1

Computed Properties

• Exact Mass: 114.03200
• Monoisotopic Mass: 114.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 0.07350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxins Para dioxins

Additional information on 5,6-Dihydro-1,4-dioxine-2-carbaldehyde

5,6-Dihydro-1,4-dioxine-2-carbaldehyde (CAS No. 59518-69-3): A Comprehensive Overview

5,6-Dihydro-1,4-dioxine-2-carbaldehyde, identified by the CAS registry number 59518-69-3, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a cyclic dioxane framework with an aldehyde functional group. The presence of the aldehyde group imparts reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential in drug discovery and advanced material development.

The molecular structure of 5,6-Dihydro-1,4-dioxine-2-carbaldehyde consists of a six-membered ring with two oxygen atoms in the 1,4 positions and a hydrogen atom at the 2-position. The aldehyde group at position 2 introduces a degree of unsaturation and enhances the compound's reactivity towards nucleophilic addition reactions. This feature makes it an attractive candidate for use in the synthesis of complex molecules, particularly in the pharmaceutical industry.

Recent research has focused on the synthesis and characterization of 5,6-Dihydro-1,4-dioxine-2-carbaldehyde. Scientists have explored various methods to optimize its production process, including catalytic hydrogenation and enzymatic transformations. These advancements have not only improved yield but also reduced environmental impact, aligning with current sustainability goals in chemical manufacturing.

In terms of applications, 5,6-Dihydro-1,4-dioxine-2-carbaldehyde has shown promise in the development of biodegradable polymers. Its ability to undergo polymerization under mild conditions has led to its use in creating eco-friendly materials for packaging and biomedical devices. Additionally, studies have demonstrated its potential as a precursor for synthesizing bioactive compounds with anti-inflammatory and antioxidant properties.

The compound's physical properties also contribute to its versatility. It exhibits moderate solubility in common organic solvents and is stable under normal storage conditions. Its thermal stability has been evaluated through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), revealing a decomposition temperature suitable for most industrial applications.

Recent breakthroughs in computational chemistry have enabled researchers to model the electronic structure of 5,6-Dihydro-1,4-dioxine-2-carbaldehyde. These models provide insights into its reactivity and interaction with other molecules, paving the way for innovative applications in catalysis and sensor technology.

In conclusion, 5,6-Dihydro-1,4-dioxine-2-carbaldehyde (CAS No. 59518-69-3) stands as a pivotal compound in modern chemistry due to its unique structure and diverse applications. Ongoing research continues to unlock new potentials for this compound across various industries.